Oxostrontium

• IUPAC Name: oxostrontium
• InChI: InChI=1S/O.Sr
• InChI Key: UFQXGXDIJMBKTC-UHFFFAOYSA-N
• Canonical SMILES: O=[Sr]
• Molecular Formula: OSr
• DSSTOX Substance ID: DTXSID00893853
• Molecular Weight: 103.62 g/mol
• Physical Description: Dry Powder
• CAS No.: 1314-11-0

Description

Oxostrontium, chemically known as strontium oxide (SrO), is an inorganic compound composed of strontium and oxygen. It is a white, odorless solid with a molar mass of 103.619 g/mol and a density of 4.70 g/cm³ . SrO exhibits a high melting point of 2,531°C and decomposes at approximately 3,200°C . It is hygroscopic, reacting with water to form strontium hydroxide (Sr(OH)₂), and is classified as a moisture-sensitive compound .

SrO is utilized in diverse applications, including ceramics, catalysts, and as a precursor in superconducting materials like bismuth strontium calcium copper oxide (BSCCO) . Its safety profile highlights hazards such as skin/eye irritation and respiratory toxicity, necessitating stringent handling protocols .

Preparation Methods

Synthetic Routes and Reaction Conditions

Oxostrontium can be synthesized through the thermal decomposition of strontium carbonate (SrCO₃) at high temperatures. The reaction is typically carried out at around 1300°C in a stream of hydrogen gas, which helps to remove any carbon dioxide produced during the decomposition :

$$\text{SrCO}_3 \rightarrow \text{SrO} + \text{CO}_2$$SrCO3​→SrO+CO2​

Industrial Production Methods

In industrial settings, this compound is produced by heating strontium carbonate in rotary kilns or fluidized bed reactors. The high temperature and controlled atmosphere ensure the complete conversion of strontium carbonate to this compound, with minimal impurities.

Chemical Reactions Analysis

Types of Reactions

Oxostrontium undergoes several types of chemical reactions, including:

Oxidation: this compound can react with oxygen to form strontium peroxide (SrO₂).

Reduction: It can be reduced by hydrogen gas to form metallic strontium.

Substitution: this compound reacts with acids to form strontium salts and water.

Common Reagents and Conditions

Oxidation: Reaction with oxygen at elevated temperatures.

Reduction: Reaction with hydrogen gas at high temperatures.

Substitution: Reaction with hydrochloric acid (HCl) to form strontium chloride (SrCl₂) and water.

Major Products Formed

• Strontium peroxide (SrO₂)
• Metallic strontium (Sr)
• Strontium chloride (SrCl₂)

Scientific Research Applications

Environmental Monitoring

1.1 Strontium Detection in Environmental Samples

Recent advancements have highlighted the use of strontium-selective nanosensors for detecting strontium ions ($\text{Sr}^{2+}$) in environmental samples. These sensors are particularly useful in monitoring strontium levels in mineral water and nuclear wastewater. A study demonstrated that the Sr²⁺-nanosensor achieved a low detection limit of 0.5 nM, making it effective for real-world applications where strontium concentrations can vary significantly .

Table 1: Performance of Sr²⁺-Nanosensor

Parameter	Value
Detection Limit	0.5 nM
Sensing Range	0.5 nM - 0.1 M
Sample Types	Mineral water, Nuclear wastewater
Comparison Method	ICP-MS

Biomedical Applications

2.1 Treatment of Osteoporosis

Oxostrontium derivatives, particularly strontium ranelate, have been extensively studied for their efficacy in treating osteoporosis. In a controlled study involving ovariectomized mice, various formulations of strontium (including citrate and chloride) were administered to assess their impact on bone density and structure. The results indicated that strontium supplementation significantly increased trabecular bone mineral density and overall bone structure compared to control groups .

Table 2: Effects of Strontium Formulations on Bone Density

Formulation	Bone Density Change	Trabecular Structure Improvement
Strontium Ranelate	Significant Increase	Improved Connectivity Density
Strontium Citrate	Moderate Increase	Minimal Improvement
Strontium Chloride	Significant Increase	Enhanced Bone Surface Area

Material Science Applications

3.1 Ion Exchange Materials for Nuclear Waste Management

This compound is also relevant in material science, particularly in the development of ion exchange materials for the selective removal of strontium ions from nuclear waste. A recent study introduced a novel framework (FZU-1) that demonstrates high selectivity and efficiency in removing $\text{Sr}^{2+}$ ions from high-alkalinity nuclear liquid waste . The structural integrity and stability of these materials under harsh conditions make them suitable for long-term applications.

Table 3: Ion Exchange Characteristics of FZU-1 Framework

Property	Value
pH Stability	4 - 14
Ion Exchange Capacity	High
Selectivity for $\text{Sr}^{2+}$	Excellent

Mechanism of Action

The mechanism by which oxostrontium exerts its effects, particularly in biological systems, involves its interaction with calcium-sensing receptors. In bone metabolism, this compound can mimic calcium and promote the formation of new bone by stimulating osteoblast activity while inhibiting osteoclast activity .

Comparison with Similar Compounds

Structural and Physical Properties

The following table compares SrO with structurally related oxides:

Property	Oxostrontium (SrO)	Samarium Strontium Cobalt Oxide (SmSrCo₄Oₓ)	Bismuth Strontium Calcium Copper Oxide (BSCCO)
Chemical Formula	SrO	SrO·Sm₂O₃·2Co₃O₄	Bi₄CaCu₂O₁₁Sr₂
Molar Mass (g/mol)	103.619	~933.932	1,354.321
Melting Point	2,531°C	Not reported	Decomposes at high temperatures (>800°C)
Density (g/cm³)	4.70	<50 nm particle size	Not reported
Key Applications	Ceramics, catalysts	Solid oxide fuel cells	High-temperature superconductors

Key Observations :

• SrO serves as a foundational component in complex oxides like SmSrCo₄Oₓ and BSCCO, where its integration enhances electrical or catalytic properties .
• Unlike SrO, which is a binary oxide, SmSrCo₄Oₓ and BSCCO are quaternary systems with layered perovskite structures, enabling specialized functions such as ion conduction or superconductivity .

Superconductors

• BSCCO (Bi-2212) : Incorporates SrO to stabilize its crystal structure, achieving superconductivity at liquid nitrogen temperatures (77 K) .
• SmSrCo₄Oₓ : Used in intermediate-temperature solid oxide fuel cells (IT-SOFCs) due to its mixed ionic-electronic conductivity, enhanced by SrO’s oxygen vacancy formation .

Catalysis

SrO-based catalysts outperform CaO in transesterification reactions for biodiesel production due to higher basicity and slower deactivation .

Research Findings and Challenges

• Synthesis : SrO is typically produced via thermal decomposition of strontium carbonate (SrCO₃) at 1,200°C, whereas complex oxides require sol-gel or solid-state methods .
• Environmental Impact : SrO’s moisture sensitivity complicates long-term storage, necessitating inert atmospheres or desiccants .
• Performance Limitations : In BSCCO, SrO content must be optimized to avoid phase impurities that degrade superconducting properties .

Biological Activity

Oxostrontium, a compound derived from strontium, has garnered significant attention in the field of biological research due to its potential therapeutic applications, particularly in bone health and metabolism. This article delves into the biological activity of this compound, examining its mechanisms of action, efficacy in various studies, and potential applications in medicine.

This compound is chemically related to strontium oxide and exhibits properties that allow it to mimic calcium in biological systems. This unique characteristic makes it valuable for applications in bone metabolism and repair. The compound participates in various biochemical reactions, influencing cellular activities such as proliferation and differentiation of osteoblasts, which are crucial for bone formation.

Table 1: Comparison of this compound with Similar Compounds

Property	This compound	Calcium Oxide (CaO)	Barium Oxide (BaO)
Mimics Calcium	Yes	Yes	No
Biological Activity	High	Moderate	Low
Applications	Bone repair, osteoporosis treatment	Construction, food industry	Industrial applications

Antineoplastic and Antimicrobial Effects

Research indicates that this compound exhibits antineoplastic properties, meaning it may inhibit tumor growth. Additionally, compounds related to this compound have shown antimicrobial activity against various pathogens, including bacteria and fungi. For instance, studies have demonstrated that oxetane-containing compounds (related to this compound) possess significant antifungal and antiviral activities, making them promising candidates for further development in pharmacology .

Bone Health and Osteoporosis Treatment

This compound has been particularly studied for its effects on bone health. Strontium ranelate, a formulation containing strontium, has been shown to reduce the risk of fractures in postmenopausal women with osteoporosis by promoting bone formation and reducing bone resorption . In animal models, strontium salts have been observed to enhance bone microarchitecture and increase bone mineral density significantly .

Case Studies

A notable study involving ovariectomized (OVX) rats demonstrated that administration of strontium salts resulted in improved bone density and structural integrity compared to control groups. The results indicated that strontium chloride (SrCl) had a superior effect on bone microarchitecture compared to other forms of strontium .

Research Findings

Recent findings highlight the diverse applications of this compound in both laboratory settings and clinical research:

• Cellular Effects : Strontium oxide nanoparticles have been shown to affect plant traits significantly, indicating potential agricultural applications alongside medical uses.
• Dosage Effects : Studies suggest that the dosage of strontium salts can influence their bioactivity, with specific formulations yielding better outcomes in terms of bone health .
• Metabolic Pathways : Strontium's similarity to calcium allows it to participate in metabolic pathways critical for maintaining skeletal health, making it an essential element in osteoporosis treatment strategies.

Q & A

Basic Research Questions

Q. What are the key methodological considerations for synthesizing high-purity oxostrontium (SrO) in laboratory settings?

• Answer : Synthesis requires controlled atmospheric conditions (e.g., inert gas environments) to prevent hydroxide or carbonate formation. Stoichiometric ratios of strontium and oxygen precursors must be maintained, with reaction temperatures exceeding 500°C to ensure phase purity. Post-synthesis, characterization via X-ray diffraction (XRD) and thermogravimetric analysis (TGA) is critical to verify crystallinity and chemical stability. Always reference safety protocols for handling hygroscopic materials .

Q. Which spectroscopic and structural characterization techniques are most effective for analyzing this compound’s properties?

• Answer : XRD is essential for crystallographic analysis, while X-ray photoelectron spectroscopy (XPS) confirms oxidation states. Raman spectroscopy identifies vibrational modes linked to Sr-O bonding. For surface morphology, scanning electron microscopy (SEM) paired with energy-dispersive X-ray spectroscopy (EDS) ensures elemental homogeneity. Report instrument specifications (e.g., beam energy, resolution) to enable reproducibility .

Q. How should researchers design experiments to assess this compound’s reactivity with common atmospheric gases?

• Answer : Use controlled-environment chambers to isolate interactions with CO₂, H₂O, or O₂. Monitor reactivity via in situ Fourier-transform infrared spectroscopy (FTIR) to detect carbonate or hydroxide formation. Include negative controls (e.g., inert gas exposure) and replicate trials to distinguish intrinsic reactivity from experimental artifacts .

Advanced Research Questions

Q. What strategies resolve contradictions in reported thermodynamic stability data for this compound across studies?

• Answer : Perform iterative analysis by cross-validating data using multiple techniques (e.g., differential scanning calorimetry (DSC) and computational density functional theory (DFT)). Scrutinize synthesis conditions (e.g., trace impurities, heating rates) and align computational models with experimental parameters (e.g., lattice constants, defect concentrations). Publish raw datasets and computational inputs to facilitate peer validation .

Q. How can computational methods enhance the study of this compound’s electronic and catalytic properties?

• Answer : Employ DFT with Hubbard-U corrections to account for electron correlation in SrO’s band structure. Validate models against experimental XPS and UV-vis spectra. For catalytic studies, simulate surface adsorption energies for target molecules (e.g., CO₂) and correlate with experimental turnover frequencies. Open-source code repositories (e.g., VASP inputs) should accompany publications .

Q. What experimental frameworks are recommended for investigating this compound’s phase transitions under extreme conditions?

• Answer : High-pressure diamond anvil cell (DAC) setups coupled with synchrotron XRD can track structural changes up to 50 GPa. Pair with ab initio molecular dynamics (AIMD) simulations to predict phase boundaries. Document calibration protocols for pressure sensors and thermal gradients to minimize measurement uncertainties .

Q. Methodological Best Practices

• Data Contradiction Analysis : Use triangulation (e.g., experimental, computational, and literature data) to identify systemic errors. For example, discrepancies in SrO’s thermal expansion coefficients may arise from differing sample geometries or measurement techniques .
• Reproducibility : Document all synthesis parameters (e.g., precursor purity, furnace ramp rates) and instrument configurations in supplemental materials. Adhere to IUPAC guidelines for reporting crystallographic data .
• Safety Compliance : Follow OSHA standards for handling reactive oxides, including fume hood use and emergency protocols for alkaline burns .